Cas no 1798408-07-7 ((2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide)

• Product Name: (2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide
• CAS No: 1798408-07-7
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 6612090
• PubChem ID: 71806468
• Update Time: 2025-10-23

(2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide
• (2E)-3-(furan-3-yl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide
• (E)-3-(furan-3-yl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide
• 1798408-07-7
• F6436-1149
• AKOS024559219
• (E)-3-(furan-3-yl)-N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)acrylamide

• Inchi： 1S/C18H18N2O4/c1-23-16-11-14(5-6-15(16)20-9-2-3-18(20)22)19-17(21)7-4-13-8-10-24-12-13/h4-8,10-12H,2-3,9H2,1H3,(H,19,21)/b7-4+
• InChI Key： WCDSBPWRCXBBRP-QPJJXVBHSA-N
• SMILES： O=C1CCCN1C1C=CC(=CC=1OC)NC(/C=C/C1=COC=C1)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on (2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide

Comprehensive Overview of (2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide (CAS No. 1798408-07-7)

The compound (2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide, identified by its CAS No. 1798408-07-7, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a furan ring, a methoxy group, and a pyrrolidinone moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative therapeutics. Researchers have focused on small-molecule inhibitors and kinase modulators, areas where (2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide shows potential. Its enamide structure is particularly noteworthy, as it is often associated with biological activity, including anti-inflammatory and anticancer properties. This aligns with current trends in precision medicine and targeted therapy.

The synthesis of CAS No. 1798408-07-7 involves multi-step organic reactions, often starting with the condensation of furan-3-carbaldehyde with active methylene compounds. The incorporation of the 2-oxopyrrolidin-1-yl group is a critical step, as it enhances the compound's stability and bioavailability. Such synthetic strategies are frequently discussed in academic forums and patent literature, highlighting the compound's relevance in modern medicinal chemistry.

From a pharmacological perspective, (2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide has been explored for its potential interactions with enzyme targets such as cyclooxygenases (COX) and protein kinases. These targets are central to inflammation and cell proliferation pathways, making the compound a subject of interest for conditions like rheumatoid arthritis and certain cancers. Its prop-2-enamide backbone further suggests possible applications in neurodegenerative disease research, a hot topic in 2024.

In the context of drug design, the compound's lipophilicity and hydrogen-bonding capacity are key factors influencing its pharmacokinetic profile. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its binding affinities. These techniques are widely searched by professionals seeking to optimize lead compounds, making this discussion highly relevant to contemporary research queries.

Another area of interest is the compound's potential role in combination therapies. With the rise of multidrug resistance, scientists are investigating how CAS No. 1798408-07-7 might synergize with existing drugs. For instance, its furan and pyrrolidinone motifs could enhance the efficacy of standard chemotherapeutic agents, a hypothesis supported by preliminary in vitro studies. This aligns with frequent search terms like "synergistic drug combinations" and "adjuvant therapy."

Beyond therapeutics, (2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide has applications in material science. Its conjugated double bonds and aromatic systems make it a candidate for organic semiconductors or photovoltaic materials. This interdisciplinary potential is increasingly searched in the context of sustainable technology development.

Quality control and analytical characterization of CAS No. 1798408-07-7 rely on advanced techniques like HPLC, LC-MS, and NMR spectroscopy. These methods ensure purity and batch consistency, critical for reproducible research. Such analytical protocols are frequently queried by quality assurance professionals and synthetic chemists.

In summary, (2E)-3-(furan-3-yl)-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide represents a multifaceted compound with broad scientific appeal. Its structural complexity, biological potential, and material applications position it at the intersection of several cutting-edge research domains. As investigations continue, this molecule may well emerge as a cornerstone in next-generation therapeutic and technological innovations.